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Compound of Interest

Compound Name: (+)-beta-Irone

CAS No.: 35124-15-3

Cat. No.: B12758600

Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, immediate safety and logistical information for the

proper disposal of (+)-beta-Irone, a fragrance ingredient also known as beta-Ionone.

Adherence to these procedures is critical due to the compound's potential environmental

hazards.

Immediate Safety Precautions
Before handling (+)-beta-Irone, it is crucial to be aware of its properties and associated

hazards. Always consult the Safety Data Sheet (SDS) for the most comprehensive information.

Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1][2]

Hand Protection: Wear heavy rubber gloves.[3]

Body Protection: Wear appropriate protective clothing to prevent skin exposure.[1][2]
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Respiratory Protection: In case of insufficient ventilation or spill, wear a respirator.[3]

Spill Containment and Cleanup
In the event of a spill, immediate and appropriate action is necessary to prevent environmental

contamination and exposure.

Step 1: Evacuate and Ventilate

Keep unnecessary personnel away from the spill area.[4]

Ensure the area is well-ventilated to avoid the buildup of vapors, which may form explosive

mixtures with air.[3]

Eliminate all sources of ignition, such as open flames, sparks, or hot surfaces.[3][4]

Step 2: Contain the Spill

For large spills, dike the material to prevent further spreading.[4]

Do not allow the chemical to enter drains, surface waters, or groundwaters.[3]

Step 3: Absorb the Spilled Material

Cover the spill with an inert, non-combustible absorbent material.[3] Suitable materials

include:

Dry clay, sand, or soda ash[3][4]

Vermiculite[4]

Silica gel or universal binder[1]

Step 4: Collect and Store the Waste

Using non-sparking tools, carefully place the absorbed material into suitable, closed, and

labeled containers for disposal.[1][3]

Do not return spilled material to the original container for reuse.[4]
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Step 5: Decontaminate the Area

Wash the spill site after the material has been completely collected.[3]

Remove and wash all contaminated clothing before reuse.[1][2]

Routine Disposal of Unused (+)-beta-Irone
The disposal of unused or waste (+)-beta-Irone must be conducted in compliance with all

federal, state, and local environmental regulations.[3]

Procedure:

Containerize: Keep the waste chemical in its original container or a compatible, tightly sealed

container.

Labeling: Clearly label the container as hazardous waste, indicating the contents as "(+)-
beta-Irone".

Professional Disposal: Arrange for disposal through a licensed professional waste disposal

service or an approved waste disposal plant.[3][5] This material and its container must be

disposed of as hazardous waste.[4]

Environmental Precaution: Do not discharge the product into the environment.[3] It is

classified as toxic to aquatic life with long-lasting effects.[4][6][7]

Quantitative Data Summary
The following table summarizes key quantitative data for (+)-beta-Irone (beta-Ionone) from

various safety data sheets.
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Property Value Source(s)

Molecular Weight 192.30 g/mol [2]

Specific Gravity
0.92400 to 0.93600 @ 25.00

°C
[8]

Boiling Point 126 - 128 °C @ 12.00 mmHg [2]

Flash Point
100.0 °C (212.0 °F) Closed

Cup
[4]

Ignition Temperature 273 °C (523.4 °F) [7]

Oral LD50 (Rat) 4590 mg/kg [1]

Experimental Protocols
Detailed experimental protocols for the disposal of (+)-beta-Irone are not provided in the safety

data sheets, as the standard procedure involves absorption and subsequent incineration or

disposal by a licensed facility. The primary "protocol" for laboratory personnel is the spill

cleanup procedure outlined above. The chemical properties of (+)-beta-Irone do not lend

themselves to simple neutralization protocols in a standard laboratory setting.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of (+)-beta-Irone.
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Waste Identification
((+)-beta-Irone for Disposal)

Is it a spill?

Follow Spill Cleanup Protocol:
1. Evacuate & Ventilate

2. Contain Spill
3. Absorb with Inert Material

4. Collect in Labeled Container

Yes

Routine Disposal:
1. Ensure Proper Container & Label

2. Store Safely

No

Contact Licensed Waste
Disposal Service

Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for (+)-beta-Irone Disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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